MCF-7 Antiproliferative Activity vs. Non-Sulfone Analogs
In a direct comparison, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide demonstrates significantly higher potency in inhibiting the proliferation of MCF-7 breast cancer cells than its structural analogs that lack the sulfone group . The sulfone is critical for bioactivity, with its presence conferring at least a 2.8-fold improvement in IC50 .
| Evidence Dimension | In vitro antiproliferative activity (IC50) |
|---|---|
| Target Compound Data | 18 µM |
| Comparator Or Baseline | Structural analogs lacking the sulfone group (e.g., sulfide analogs) |
| Quantified Difference | Target compound IC50: 18 µM; Comparator IC50: >50 µM |
| Conditions | Preliminary assay against MCF-7 breast cancer cell line |
Why This Matters
This data provides a clear, quantifiable performance advantage for the 2,2-dioxide over non-sulfone spirocyclic compounds, directly informing procurement decisions for cancer research projects focused on this scaffold.
